Cas no 2609-99-6 (2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-,sodium salt (1:4))
2609-99-6 structure
Product Name:2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-,sodium salt (1:4)
CAS No:2609-99-6
MF:C33H20N6Na4O17S4
MW:992.760986328125
CID:275195
PubChem ID:102291
Update Time:2025-04-19
2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-,sodium salt (1:4) Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-,sodium salt (1:4)
- LogP
- tetrasodium,2-[(2-hydroxy-5-sulfonatophenyl)hydrazinylidene]-6-[[6-[(2-hydroxy-5-sulfonatophenyl)hydrazinylidene]-5-oxo-7-sulfonatonaphthalen-2-yl]carbamoylamino]-3-oxonaphthalene-1-sulfonate
- DTXSID40889457
- 2609-99-6
- 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-((2-hydroxy-5-sulfophenyl)azo)-, tetrasodium salt
- 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-(2-(2-hydroxy-5-sulfophenyl)diazenyl)-, sodium salt (1:4)
-
- Inchi: 1S/C33H24N6O17S4.4Na/c40-25-7-3-19(57(45,46)47)13-23(25)36-38-29-27(42)11-15-9-18(2-6-22(15)32(29)60(54,55)56)35-33(44)34-17-1-5-21-16(10-17)12-28(59(51,52)53)30(31(21)43)39-37-24-14-20(58(48,49)50)4-8-26(24)41;;;;/h1-14,40-43H,(H2,34,35,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56);;;;/q;4*+1/p-4/b38-36+,39-37+;;;;
- InChI Key: PHWMXXLIYMVIDJ-ZSUWMTHCSA-J
- SMILES: S(C1C(=C(C=C2C=C(C=CC2=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C(=CC=C(C=1)S(=O)(=O)[O-])O)O)=O)O)/N=N/C1C(=CC=C(C=1)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 991.9361
- Monoisotopic Mass: 991.935855
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 64
- Rotatable Bond Count: 6
- Complexity: 2450
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 427
Experimental Properties
- PSA: 393.31
2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-,sodium salt (1:4) Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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